(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(2-methoxyphenyl)methanone

• IUPAC Name: (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(2-methoxyphenyl)methanone
• InChI: InChI=1S/C18H18N2O2S/c1-22-16-10-6-5-9-15(16)17(21)20-12-11-19-18(20)23-13-14-7-3-2-4-8-14/h2-10H,11-13H2,1H3
• InChI Key: QOXHVQZSIDFPDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCN=C2SCC3=CC=CC=C3
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have regions of aromaticity (in the benzyl and phenyl rings), polarity (due to the presence of oxygen in the methoxy group), and potentially some degree of steric hindrance depending on the exact spatial arrangement of the groups.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present and their arrangement within the molecule. The imidazole ring, for example, is a common component of many biologically active molecules and is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Chemoselective Protection/Deprotection of Amino Groups

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Organic Synthesis

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Benzoxazole Synthesis

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Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact withalpha1-adrenergic receptors . These receptors are a class of G-protein-coupled receptors (GPCRs) and are significant targets for various neurological conditions treatment .

Mode of Action

Based on the structure and the known actions of similar compounds, it can be inferred that this compound may interact with its targets, possibly alpha1-adrenergic receptors, leading to changes in cellular signaling pathways .

Biochemical Pathways

Alpha1-adrenergic receptors, which are potential targets of this compound, are known to play a role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate . They are also targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine .

Pharmacokinetics

In silico docking and molecular dynamics simulations, binding data together with adme calculations have been performed on a group of structurally similar compounds .

Result of Action

Based on the potential interaction with alpha1-adrenergic receptors, it can be inferred that this compound may influence the contraction of smooth muscles in various parts of the body .

Safety and Hazards

Without specific information, it’s hard to comment on the safety and hazards associated with this compound. Generally, safety data sheets (SDS) provide information on the potential hazards of a substance, including physical, health, and environmental hazards, as well as precautions for safe handling and use.

Future Directions

The future directions for research on this compound would depend on its current applications. If it has medicinal properties, for example, future research could focus on improving its efficacy, reducing side effects, or finding new therapeutic applications.